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Compound of Interest

Compound Name: Ganoderic Acid J

Cat. No.: B8201593

Ganoderic Acid J: A Technical Guide for
Researchers

An In-depth Examination of the Chemical Structure, Properties, and Biological Activities of a
Promising Triterpenoid

Abstract

Ganoderic Acid J is a highly oxygenated lanostane-type triterpenoid isolated from the
medicinal mushroom Ganoderma lucidum. As a member of the ganoderic acid family, it has
garnered interest within the scientific community for its potential therapeutic applications,
particularly its anti-inflammatory properties. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and known biological activities
of Ganoderic Acid J. It includes detailed experimental protocols for its isolation,
characterization, and the evaluation of its anti-inflammatory effects. Furthermore, this document
presents visual representations of relevant signaling pathways and experimental workflows to
facilitate a deeper understanding of its mechanism of action and analytical procedures. This
guide is intended for researchers, scientists, and drug development professionals investigating
novel natural products for therapeutic use.

Chemical Structure and Identification
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Ganoderic Acid J is a tetracyclic triterpenoid characterized by a lanostane skeleton. Its
systematic IUPAC name is (6R)-6-[(5R,10S,13R,14R,15S,17R)-15-hydroxy-4,4,10,13,14-
pentamethyl-3,7,11-trioxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-
methyl-4-oxoheptanoic acid[1].

Identifier Value

Molecular Formula C30H4207[2][3]

(6R)-6-[(5R,10S,13R,14R,15S,17R)-15-hydroxy-
4,4,10,13,14-pentamethyl-3,7,11-trioxo-

IUPAC Name 1,2,5,6,12,15,16,17-
octahydrocyclopenta[a]phenanthren-17-yl]-2-

methyl-4-oxoheptanoic acid[1]

CAS Number 100440-26-4[2][4]
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SMILES String

Physicochemical Properties

The physicochemical properties of Ganoderic Acid J are essential for its handling, formulation,
and pharmacokinetic profiling. While experimental data for some properties of Ganoderic Acid
J are limited, predicted values and data from closely related ganoderic acids provide valuable
insights.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b8201593?utm_src=pdf-body
https://www.researchgate.net/publication/273871302_Ganoderic_Acid_C_Isolated_From_Ganoderma_Lucidum_Suppress_Lps-induced_Macrophage_Tnf-_a_Production_By_Down-regulating_Mapk_Nf-kappab_And_Ap-1_Signaling_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC7468553/
https://pubmed.ncbi.nlm.nih.gov/40316150/
https://www.researchgate.net/publication/273871302_Ganoderic_Acid_C_Isolated_From_Ganoderma_Lucidum_Suppress_Lps-induced_Macrophage_Tnf-_a_Production_By_Down-regulating_Mapk_Nf-kappab_And_Ap-1_Signaling_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC7468553/
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2699&context=journal
https://pmc.ncbi.nlm.nih.gov/articles/PMC7468553/
https://www.benchchem.com/product/b8201593?utm_src=pdf-body
https://www.benchchem.com/product/b8201593?utm_src=pdf-body
https://www.benchchem.com/product/b8201593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source

Molecular Weight 514.65 g/mol [2][3] MedChemExpress, PubChem
Solid, Light yellow to green

Appearance MedChemExpress
yellow[2]

Melting Point Not Available

logP (predicted) 3.71 ALOGPS[5]

pKa (predicted) 4.35 (Strongest Acidic) ChemAxon([5]

N Soluble in DMSO (50 mg/mL),
Solubility MedChemExpress

ethanol, and methanol.[2]

4°C, protect from light. In
solvent: -80°C for 6 months;

Storage MedChemExpress
-20°C for 1 month (protect

from light).[2]

Biological and Pharmacological Properties

Ganoderic Acid J is primarily recognized for its anti-inflammatory activity[2]. While specific
studies on the detailed mechanisms of Ganoderic Acid J are emerging, the broader family of
ganoderic acids has been extensively studied, revealing a range of biological effects.

Anti-inflammatory Activity

Ganoderic acids, as a class, have been shown to exert anti-inflammatory effects by modulating
key signaling pathways involved in the inflammatory response. This includes the inhibition of
pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-a), and
various interleukins.

Mechanism of Action: Modulation of Signaling Pathways

While direct evidence for Ganoderic Acid J is still under investigation, related ganoderic acids
are known to inhibit the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells)
and MAPK (Mitogen-Activated Protein Kinase) signaling pathways. These pathways are central
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to the production of inflammatory cytokines and enzymes like inducible nitric oxide synthase
(iINOS) and cyclooxygenase-2 (COX-2).
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Proposed Anti-inflammatory Mechanism of Ganoderic Acid J
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Fruiting Bodies

[ Crude Extract
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Fractions Containing
Ganoderic Acids

Pure Ganoderic Acid J

Isolation and Purification Workflow for Ganoderic Acids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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